Cas no 115127-23-6 (6-Bromo-[1,2,4]triazolo[4,3-b]pyridazine)

6-Bromo-[1,2,4]triazolo[4,3-b]pyridazine is a heterocyclic compound featuring a fused triazole-pyridazine core with a bromine substituent. This structure imparts reactivity suitable for further functionalization, making it valuable in medicinal chemistry and materials science. The bromine atom serves as a versatile handle for cross-coupling reactions, enabling the synthesis of diverse derivatives. Its rigid bicyclic framework contributes to stability while maintaining compatibility with various synthetic conditions. The compound is particularly useful in the development of pharmaceuticals, agrochemicals, and optoelectronic materials due to its balanced electronic properties and synthetic flexibility. High purity grades are available for research and industrial applications requiring precise molecular control.

6-Bromo-[1,2,4]triazolo[4,3-b]pyridazine structure

115127-23-6 structure

Product Name:6-Bromo-[1,2,4]triazolo[4,3-b]pyridazine

CAS No:115127-23-6

MF:C₅H₃BrN₄

MW:199.0081

MDL:MFCD28099580

CID:2092998

PubChem ID:13998365

Update Time:2025-10-29

6-Bromo-[1,2,4]triazolo[4,3-b]pyridazine Chemical and Physical Properties

Names and Identifiers

- 6-Bromo-[1,2,4]triazolo[4,3-b]pyridazine
- 6-bromo-s-triazolo[4,3-b]pyridazine
- AK156615
- ST24045220
- 1,2,4-Triazolo[4,3-b]pyridazine, 6-bromo-
- AKOS024261799
- DB-169484
- DS-8877
- CS-0081018
- SCHEMBL20160292
- C71488
- 6-Bromo-[1 pound not2 pound not4]triazolo[4 pound not3-b]pyridazine
- 115127-23-6
- MFCD28099580
- 6-Bromo-1,2,4-triazolo[4,3-b]pyridazine
- MDL： MFCD28099580
- Inchi： 1S/C5H3BrN4/c6-4-1-2-5-8-7-3-10(5)9-4/h1-3H
- InChI Key： PLKMDCDKXTVNBB-UHFFFAOYSA-N
- SMILES： BrC1C([H])=C([H])C2=NN=C([H])N2N=1

Computed Properties

Exact Mass: 197.95411g/mol
Monoisotopic Mass: 197.95411g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 131
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 43.1
XLogP3: 0.8

6-Bromo-[1,2,4]triazolo[4,3-b]pyridazine Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Inert atmosphere,2-8°C

6-Bromo-[1,2,4]triazolo[4,3-b]pyridazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-YX963-200mg	6-Bromo-[1,2,4]triazolo[4,3-b]pyridazine	115127-23-6	97%	200mg	1717.0CNY	2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-YX963-50mg	6-Bromo-[1,2,4]triazolo[4,3-b]pyridazine	115127-23-6	97%	50mg	685.0CNY	2021-08-04
abcr	AB442239-1 g	6-Bromo-[1,2,4]triazolo[4,3-b]pyridazine; .	115127-23-6		1g	€1,114.50	2023-04-22
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B848788-100mg	6-Bromo-[1,2,4]triazolo[4,3-b]pyridazine	115127-23-6	97%	100mg	1,309.50	2021-05-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-YX963-1g	6-Bromo-[1,2,4]triazolo[4,3-b]pyridazine	115127-23-6	97%	1g	4538.0CNY	2021-08-03
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-YX963-250mg	6-Bromo-[1,2,4]triazolo[4,3-b]pyridazine	115127-23-6	97%	250mg	2599CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-YX963-100mg	6-Bromo-[1,2,4]triazolo[4,3-b]pyridazine	115127-23-6	97%	100mg	1249CNY	2021-05-08
Chemenu	CM164444-100mg	6-bromo-[1,2,4]triazolo[4,3-b]pyridazine	115127-23-6	97%	100mg	$125	2023-11-24
Chemenu	CM164444-250mg	6-bromo-[1,2,4]triazolo[4,3-b]pyridazine	115127-23-6	97%	250mg	$197	2023-11-24
Chemenu	CM164444-1g	6-bromo-[1,2,4]triazolo[4,3-b]pyridazine	115127-23-6	97%	1g	$484	2023-11-24